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Executive Summary
(R)-Methyl 4-chloro-3-hydroxybutanoate (CAS: 88496-70-2), often abbreviated as (R)-

MCHB, is a vicinal chlorohydrin ester serving as a linchpin synthon in the asymmetric synthesis

of HMG-CoA reductase inhibitors (statins) and L-carnitine.[1][2] Its value lies in the C3

stereocenter, which provides the necessary chirality for the pharmacophore of blockbuster

drugs like Rosuvastatin and Atorvastatin.[2]

This guide analyzes the molecular architecture of (R)-MCHB, delineates the industry-standard

biocatalytic synthesis protocols, and establishes critical quality attributes (CQAs) for its use in

drug development.[2]

Molecular Architecture & Stereochemistry[1]
Structural Identity
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The molecule consists of a butyrate backbone functionalized with a terminal chlorine at C4 and

a secondary hydroxyl group at C3.[2][3] The absolute configuration at C3 is (R).[2][4]

Attribute Specification

IUPAC Name Methyl (3R)-4-chloro-3-hydroxybutanoate

CAS Number 88496-70-2

Formula C₅H₉ClO₃

Molecular Weight 152.58 g/mol

SMILES COC(=O)CCCl

Chiral Center C3 (bonded to -H, -OH, -CH₂Cl, -CH₂COOMe)

Conformational Analysis & Reactivity
The structural integrity of (R)-MCHB is defined by the 1,2-chlorohydrin motif.[2]

Intramolecular Hydrogen Bonding: In non-polar solvents, the C3-hydroxyl proton acts as a

donor to the C1-carbonyl oxygen, stabilizing a pseudo-cyclic conformation.[2] This effect is

diminished in polar protic solvents (e.g., MeOH, Water).[2]

Base Sensitivity (The Payne-Type Risk): The proximity of the C3-hydroxyl and C4-chlorine

creates a high risk of intramolecular nucleophilic substitution (

) under basic conditions.[1][2] Deprotonation of the hydroxyl group leads to the rapid
formation of Methyl (R)-oxiran-2-ylacetate (an epoxide), ejecting the chloride ion.[2] This
reactivity must be controlled during synthesis and storage.[2]

Synthesis: The Biocatalytic Standard
While chemical hydrogenation (e.g., Ru-BINAP) was historically significant, the industry has

shifted toward biocatalytic reduction due to superior enantiomeric excess (>99% ee) and

ambient operating conditions.[2]

Protocol: Asymmetric Enzymatic Reduction
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Objective: Convert Methyl 4-chloro-3-oxobutanoate (COBE) to (R)-MCHB using a

Ketoreductase (KRED).[1]

Mechanism: The KRED enzyme transfers a hydride from the cofactor NADPH to the re-face of

the ketone at C3.[2] A coupled Glucose Dehydrogenase (GDH) system recycles the cofactor.[2]

[4][5]

Experimental Workflow
Buffer Preparation: Prepare 100 mM Potassium Phosphate buffer (pH 6.5). Note: pH > 7.0

increases risk of spontaneous substrate decomposition.[2]

Cofactor Mix: Dissolve NADP+ (0.5 mM final conc.) and Glucose (1.5 eq. relative to

substrate) in the buffer.[2][6]

Enzyme Loading: Add KRED (e.g., from Burkholderia gladioli or engineered variant) and

GDH (Glucose Dehydrogenase) to the reaction vessel.[2]

Substrate Addition: Add Methyl 4-chloro-3-oxobutanoate (COBE) dissolved in minimal IPA or

DMSO (final conc. 100-200 mM).

Incubation: Stir at 30°C for 12–24 hours. Maintain pH 6.5 using a pH-stat with 1M NaOH (to

neutralize gluconic acid byproduct).[1]

Work-up: Extract with Ethyl Acetate. Dry over

and concentrate in vacuo.

Visualizing the Biocatalytic Cycle
The following diagram illustrates the coupled enzymatic system required to maintain high atom

economy and stereochemical fidelity.
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Figure 1: Coupled enzymatic reduction cycle utilizing KRED for chirality and GDH for cofactor

regeneration.[2][4][5]

Analytical Characterization & Validation
To ensure "Trustworthiness" in the laboratory, the structure must be validated using the

following spectral data.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃, 400 MHz
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Nucleus Shift (δ, ppm) Multiplicity Assignment
Structural
Logic

¹H 4.28 Multiplet (m)
H-3 (Chiral

methine)

Deshielded by -

OH and -Cl

proximity.[1][2]

¹H 3.72 Singlet (s)
-OCH₃ (Ester

methyl)

Characteristic

methyl ester

singlet.[1]

¹H 3.61
Doublet (d, J=5.6

Hz)

H-4

(Chloromethyl)

Diastereotopic

protons adjacent

to Cl.[2]

¹H 2.65
Doublet of

Doublets

H-2 (α-

Methylene)

Adjacent to

carbonyl; distinct

ABX pattern.[1]

¹H 3.05 Broad Singlet -OH

Exchangeable

hydroxyl proton.

[1]

Optical Rotation[1][2][8]
Specific Rotation

: +14.0° to +15.1° (

to

, CHCl₃ or neat).[2]

Note: The sign of rotation is sensitive to solvent and concentration.[2] The (R)-enantiomer is

generally dextrorotatory (+) in chloroform.[2]

Applications in Drug Design
(R)-MCHB is not a final product but a high-value "chiral pool" reagent.[1]
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The Statin Pathway
The primary application is the synthesis of the "super-statin" side chain (e.g., Rosuvastatin).[2]

Chain Extension: (R)-MCHB undergoes cyanation (often displacing the Cl via an epoxide

intermediate or direct substitution) to form (R)-4-cyano-3-hydroxybutanoate.[1]

Reduction/Protection: This nitrile intermediate is further processed to generate the (3R,5R)-

dihydroxyheptanoate pharmacophore essential for binding to the catalytic domain of HMG-

CoA reductase.[2]

L-Carnitine Synthesis
Substitution of the chlorine atom with trimethylamine (followed by hydrolysis) yields L-Carnitine,

a critical metabolite for fatty acid transport.[1][2]

(R)-Methyl 4-chloro-3-hydroxybutanoate
(Chiral Core)

Intermediate:
Epoxide / Nitrile

 Cyanation / Substitution 

Target:
L-Carnitine

(Metabolism)

 Trimethylamine Substitution 

Target:
Statins (Rosuvastatin/Atorvastatin)

(Lipid Lowering)

 Chain Extension (Blaise Reaction) 

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of the (R)-MCHB scaffold.[1][2]

Stability & Handling (Safety)
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Hazard: Acutely toxic if swallowed.[1][2] Causes serious eye damage.[2]
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Chemical Incompatibility: Avoid strong bases and oxidizing agents.[2] Contact with base

triggers epoxide formation, which is a potential alkylating hazard.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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